Cas no 23239-41-0 (Cefacetrile sodium)

Cefacetrile sodium structure
Cefacetrile sodium structure
Product Name:Cefacetrile sodium
CAS No:23239-41-0
MF:C13H12N3NaO6S
MW:361.305652618408
CID:52268
Update Time:2025-04-18

Cefacetrile sodium Chemical and Physical Properties

Names and Identifiers

    • Cefacetrile sodium
    • Cephacetrile sodium
    • Sodium (6R,7R)-3-(acetyloxymethyl)-7-[(2-cyanoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • sodium (6R,7R)-3-[(acetyloxy)methyl]-7-[(cyanoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • sodium (6S,7S)-3-[(acetyloxy)methyl]-7-[(cyanoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • Inchi: 1S/C13H13N3O6S.Na/c1-6(17)22-4-7-5-23-12-9(15-8(18)2-3-14)11(19)16(12)10(7)13(20)21;/h9,12H,2,4-5H2,1H3,(H,15,18)(H,20,21);/q;+1/p-1/t9-,12-;/m1./s1
    • InChI Key: GXCRUTWHNMMJEK-WYUVZMMLSA-M
    • SMILES: S1CC(COC(C)=O)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CC#N)=O)=O.[Na+]

Computed Properties

  • Exact Mass: 361.03456

Experimental Properties

  • PSA: 139.63

Cefacetrile sodium Security Information

  • Toxicity:LD50 in mice (mg/kg): 4500 ± 540 i.v.; 9100 ± 1500 s.c. (Kradolfer)

Cefacetrile sodium Pricemore >>

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